Cas no 2167671-35-2 (1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide)

• Product Name: 1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide
• CAS No: 2167671-35-2
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 5998580
• PubChem ID: 165743852
• Update Time: 2025-10-28

1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide
• [1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-yl]methanesulfonamide
• 2167671-35-2
• EN300-1461399

• Inchi： 1S/C10H19N3O2S/c1-8-9(6-16(11,14)15)5-13(12-8)7-10(2,3)4/h5H,6-7H2,1-4H3,(H2,11,14,15)
• InChI Key： JDWMDCWPRAYOGE-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=NN(C=1)CC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 245.11979803g/mol
• Monoisotopic Mass: 245.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide

Chemical Compound CAS No. 2167671-35-2: 1-(2,2-Dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide

The chemical compound with CAS No. 2167671-35-2, commonly referred to as 1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals and agrochemicals due to their unique chemical properties and bioactivity.

Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in drug discovery. The structure of this compound includes a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the pyrazole ring contributes to its stability and bioavailability, making it an attractive candidate for therapeutic applications.

Recent studies have highlighted the potential of 1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide in targeting specific kinases involved in cellular signaling pathways. Kinase inhibitors are crucial in the development of anti-cancer drugs, as they can disrupt the growth and proliferation of cancer cells. The compound's ability to selectively inhibit certain kinases has been demonstrated in preclinical models, suggesting its potential as a novel anti-cancer agent.

In addition to its pharmacological applications, this compound has also shown promise in the field of inflammation modulation. Research indicates that it may exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines and reducing oxidative stress. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The use of methylene sulfonate as an intermediate plays a critical role in forming the sulfonamide group, which is essential for its bioactivity.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are areas of ongoing research. Understanding its impact on ecosystems is crucial for ensuring its safe use in agricultural and pharmaceutical applications.

In conclusion, CAS No. 2167671-35-2, or 1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide, represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical structure, combined with its promising biological activities, positions it as a key player in future advancements in medicine and beyond.